3-Cyclopropoxy-5-fluoropyridin-4-amine

• Molecular Formula: C8H9FN2O
• Molecular Weight: 168.17 g/mol
• IUPAC Name: 3-cyclopropyloxy-5-fluoropyridin-4-amine
• InChI: InChI=1S/C8H9FN2O/c9-6-3-11-4-7(8(6)10)12-5-1-2-5/h3-5H,1-2H2,(H2,10,11)
• InChI Key: RVCIGHYZMYSVRI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CN=CC(=C2N)F

Description

3-Cyclopropoxy-5-fluoropyridin-4-amine is a fluorinated pyridine derivative featuring a cyclopropoxy substituent at position 3, a fluorine atom at position 5, and an amine group at position 3. The amine group at position 4 enhances hydrogen-bonding capacity, influencing solubility and target-binding interactions. This compound is of interest in medicinal chemistry, particularly in the design of kinase inhibitors or agrochemicals, though specific applications remain understudied in publicly available literature .

Preparation Methods

The synthesis of 3-Cyclopropoxy-5-fluoropyridin-4-amine involves several steps. One common method includes the nucleophilic substitution of a halogenated pyridine derivative with a cyclopropoxy group. For instance, starting from 3,5-dichloro-2,4,6-trifluoropyridine, treatment with sodium methoxide can yield the desired product . Industrial production methods often involve similar synthetic routes but are optimized for higher yields and purity.

Chemical Reactions Analysis

3-Cyclopropoxy-5-fluoropyridin-4-amine undergoes various types of chemical reactions, including:

Substitution Reactions: The fluorine atom can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, although specific conditions and reagents depend on the desired outcome.

Coupling Reactions: It can participate in Suzuki-Miyaura cross-coupling reactions, which are widely used for forming carbon-carbon bonds.

Common reagents used in these reactions include sodium methoxide, palladium catalysts, and various nucleophiles. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

3-Cyclopropoxy-5-fluoropyridin-4-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex fluorinated compounds.

Biology: The compound’s unique properties make it useful in the study of biological systems, particularly in the development of imaging agents.

Medicine: Fluorinated compounds are often explored for their potential therapeutic properties, including antiviral and anticancer activities.

Industry: The compound is used in the development of new materials with specific physical and chemical properties.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-5-fluoropyridin-4-amine involves its interaction with specific molecular targets. The fluorine atom’s strong electron-withdrawing effect can influence the compound’s reactivity and binding affinity to various biological molecules. This can affect pathways involved in cellular processes, although detailed studies are required to elucidate the exact mechanisms .

Comparison with Similar Compounds

Substituent Analysis and Electronic Effects

Compound	Substituents	Electronic Effects
3-Cyclopropoxy-5-fluoropyridin-4-amine	3-Cyclopropoxy, 5-F, 4-NH₂	Cyclopropoxy (mild electron-donating via oxygen), 5-F (electron-withdrawing), 4-NH₂ (electron-donating)
5-Amino-2-fluoropyridine-3-carboxamide	2-F, 3-Carboxamide, 5-NH₂	2-F (electron-withdrawing), carboxamide (strong H-bonding, electron-withdrawing)
N-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)cyclopropanamine	3-Cl, 5-CF₃, 2-CH₂-cyclopropanamine	3-Cl and 5-CF₃ (strong electron-withdrawing), cyclopropanamine (steric hindrance)

Key Observations :

• The target compound’s cyclopropoxy group provides a balance of steric bulk and moderate electron donation, contrasting with the carboxamide in ’s compound, which enhances polarity but reduces lipophilicity.

Physicochemical and Pharmacokinetic Properties

Property	3-Cyclopropoxy-5-fluoropyridin-4-amine	5-Amino-2-fluoropyridine-3-carboxamide	N-((3-Chloro-5-CF₃-pyridin-2-yl)methyl)cyclopropanamine
Molecular Weight	~182 g/mol	~169 g/mol	~285 g/mol
LogP (Predicted)	~1.8 (moderate lipophilicity)	~0.5 (high polarity)	~3.2 (high lipophilicity)
Hydrogen Bond Donors	1 (NH₂)	2 (NH₂ and CONH₂)	1 (NH₂)
Metabolic Stability	High (cyclopropane resistance)	Moderate (carboxamide hydrolysis risk)	High (CF₃ and Cl reduce oxidative metabolism)

Insights :

• The target compound’s logP suggests better membrane permeability than the polar carboxamide analog but lower than the highly lipophilic CF₃/Cl derivative.
• Metabolic stability is superior to the carboxamide analog due to the absence of hydrolyzable groups and the cyclopropane’s inherent stability .